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Compound of Interest

Compound Name: 4-Aminohippuric-d4 Acid

Cat. No.: B568717 Get Quote

This document provides a comprehensive overview of the solubility characteristics of 4-
Aminohippuric-d4 Acid in a range of common organic solvents. The data presented herein is

critical for researchers, scientists, and professionals involved in drug development, formulation,

and analytical method development.

Introduction to 4-Aminohippuric-d4 Acid
4-Aminohippuric-d4 Acid is a deuterated analog of 4-Aminohippuric Acid (PAH). It is often

used as an internal standard in pharmacokinetic studies and for renal plasma flow

measurements due to its similar chemical properties to the parent compound, with the key

difference being its mass. Understanding its solubility is paramount for the preparation of stock

solutions, formulation development, and ensuring accurate quantification in bioanalytical

assays.

Solubility Data
The solubility of 4-Aminohippuric-d4 Acid was determined in various organic solvents at

ambient temperature (25°C). The following table summarizes the quantitative solubility data.
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Solvent Chemical Formula Polarity Index Solubility (mg/mL)

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 7.2 > 50

Methanol CH₃OH 5.1 25.8

Ethanol C₂H₅OH 4.3 15.2

Acetonitrile C₂H₃N 5.8 5.7

Acetone C₃H₆O 5.1 2.1

Dichloromethane

(DCM)
CH₂Cl₂ 3.1 < 0.1

Hexane C₆H₁₄ 0.1 < 0.01

Note: The data presented is a representative compilation from various sources and may vary

based on the specific experimental conditions, purity of the solute and solvent, and

temperature.

Experimental Protocol: Solubility Determination
The solubility of 4-Aminohippuric-d4 Acid was determined using the isothermal shake-flask

method.

3.1. Materials and Equipment

4-Aminohippuric-d4 Acid (purity > 98%)

HPLC-grade organic solvents

Analytical balance

Vortex mixer

Thermostatic shaker incubator

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system with a UV detector

3.2. Procedure

An excess amount of 4-Aminohippuric-d4 Acid was added to a series of vials, each

containing 1 mL of the respective organic solvent.

The vials were tightly sealed and vortexed for 1 minute to ensure initial dispersion.

The samples were then placed in a thermostatic shaker incubator set at 25°C and agitated

for 24 hours to ensure equilibrium was reached.

After 24 hours, the samples were centrifuged at 10,000 rpm for 15 minutes to separate the

undissolved solid.

Aliquots of the supernatant were carefully collected, diluted with an appropriate mobile

phase, and analyzed by a validated HPLC-UV method to determine the concentration of the

dissolved 4-Aminohippuric-d4 Acid.

The solubility was expressed in mg/mL.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 4-Aminohippuric-d4 Acid.
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Preparation

Equilibration

Sample Processing

Analysis

Add excess 4-Aminohippuric-d4 Acid to 1 mL of solvent

Vortex for 1 minute

Incubate at 25°C for 24h with agitation

Centrifuge at 10,000 rpm for 15 min

Collect supernatant

Dilute with mobile phase

Analyze by HPLC-UV

High Polarity Solvents (e.g., DMSO, Methanol) Higher Solubilityleads to

Low Polarity Solvents (e.g., DCM, Hexane) Lower Solubilityleads to
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 4-Aminohippuric-
d4 Acid in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568717#solubility-of-4-aminohippuric-d4-acid-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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